Cas no 70942-03-9 (N,N-bis(2-hydroxyethyl)pentanamide)

N,N-bis(2-hydroxyethyl)pentanamide structure
70942-03-9 structure
Product Name:N,N-bis(2-hydroxyethyl)pentanamide
CAS No:70942-03-9
MF:C9H19NO3
MW:189.252063035965
CID:1747410
PubChem ID:116940
Update Time:2025-04-21

N,N-bis(2-hydroxyethyl)pentanamide Chemical and Physical Properties

Names and Identifiers

    • N,N-bis(2-hydroxyethyl)pentanamide
    • N,N-Bis(2-hydroxyethyl)valeramide
    • pentanamide, N,N-bis(2-hydroxyethyl)-
    • 70942-03-9
    • SCHEMBL8626869
    • DTXSID5072199
    • AKOS010485644
    • RBYBLKRMFXJVST-UHFFFAOYSA-N
    • Inchi: 1S/C9H19NO3/c1-2-3-4-9(13)10(5-7-11)6-8-12/h11-12H,2-8H2,1H3
    • InChI Key: RBYBLKRMFXJVST-UHFFFAOYSA-N
    • SMILES: O=C(CCCC)N(CCO)CCO

Computed Properties

  • Exact Mass: 189.13657
  • Monoisotopic Mass: 189.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 60.8Ų

Experimental Properties

  • PSA: 60.77
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